Cas no 1448031-09-1 (1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine)

• Product Name: 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine
• CAS No: 1448031-09-1
• MF: C₁₈H₂₃NO₅S₃
• MW: 429.573921442032
• CID: 6312956
• PubChem ID: 71809041
• Update Time: 2025-06-12

1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine
• 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxyphenyl)sulfonylpiperidine
• 1-((5-ethylthiophen-2-yl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperidine
• AKOS024564144
• F6441-6786
• 1448031-09-1
• 1-[(5-ethylthiophen-2-yl)sulfonyl]-4-(4-methoxybenzenesulfonyl)piperidine

• Inchi： 1S/C18H23NO5S3/c1-3-15-6-9-18(25-15)27(22,23)19-12-10-17(11-13-19)26(20,21)16-7-4-14(24-2)5-8-16/h4-9,17H,3,10-13H2,1-2H3
• InChI Key： VVGPGJGTVUVRNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(CC1)S(C1=CC=C(CC)S1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 429.07383635g/mol
• Monoisotopic Mass: 429.07383635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 126Ų

Additional information on 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine

Research Briefing on 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine (CAS: 1448031-09-1)

In recent years, the compound 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine (CAS: 1448031-09-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine involves a multi-step process that includes the sulfonylation of thiophene and benzene derivatives, followed by coupling with a piperidine core. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in the pathogenesis of chronic inflammation and pain. Molecular docking simulations have further elucidated the binding interactions between the compound and the active site of COX-2, providing valuable insights for the design of more effective derivatives. These findings underscore the potential of 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, preliminary in vitro and in vivo studies have demonstrated the compound's efficacy in cancer therapy. It has been observed to induce apoptosis in certain cancer cell lines by modulating key signaling pathways, such as the PI3K/Akt/mTOR cascade. These results suggest a dual therapeutic role for the compound, both as an anti-inflammatory and an anti-cancer agent. However, further preclinical studies are needed to evaluate its pharmacokinetics, toxicity, and overall safety profile before advancing to clinical trials.

Despite its promising biological activities, challenges remain in the development of 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 1-(5-ethylthiophen-2-yl)sulfonyl-4-(4-methoxybenzenesulfonyl)piperidine represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and multifaceted biological activities make it a valuable asset in the quest for novel therapeutics. Continued research and development efforts will be crucial to translate these findings into clinically viable treatments, ultimately benefiting patients worldwide.